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Compound of Interest

Compound Name: Benzene-1,3-disulfonamide

Cat. No.: B1229733 Get Quote

A Technical Guide to the Physical Properties of
Benzene-1,3-disulfonamide
This document provides a detailed overview of the known physical properties of Benzene-1,3-
disulfonamide, with a specific focus on its melting point and solubility characteristics. The

information is intended for researchers, scientists, and professionals in the field of drug

development.

Quantitative Physical Properties
The physical properties of Benzene-1,3-disulfonamide are summarized in the table below. It

is important to note that while a specific melting point range has been reported, detailed

quantitative solubility data in various solvents is not readily available. The solubility information

is inferred from the behavior of structurally similar compounds, such as other sulfonamides and

benzene-1,3-disulfonic acid.
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Property Value Source

Melting Point 233.0 to 237.0 °C [1]

Water Solubility Low (inferred) [2]

Organic Solvent Solubility

More soluble in organic

solvents like alcohols and

acetone (inferred)

[2]

Experimental Protocols
The determination of the physical properties of a compound like Benzene-1,3-disulfonamide
follows established laboratory procedures. Below are detailed methodologies for measuring

melting point and solubility.

2.1. Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity and can be

determined using a melting point apparatus.

Apparatus: Digital melting point apparatus (e.g., DigiMelt), capillary tubes.

Procedure:

A small, finely powdered sample of the crystalline solid is packed into a thin-walled

capillary tube, sealed at one end.[3]

The capillary tube is placed in the heating block of the melting point apparatus.[3]

The sample is heated at a controlled rate.[3]

The temperature at which the substance begins to melt (the first appearance of liquid) and

the temperature at which it becomes completely liquid are recorded as the melting point

range.[3]

For a pure substance, this range is typically narrow. A broad melting range often indicates

the presence of impurities.[3]
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2.2. Solubility Determination

The solubility of a compound can be determined in various solvents to understand its behavior

in different environments.

Apparatus: Analytical balance, volumetric flasks, temperature-controlled shaker or bath,

filtration apparatus.

General Procedure for Sulfonamides:

An excess amount of the sulfonamide is added to a known volume of the solvent (e.g.,

water, ethanol, acetone) in a sealed container.

The mixture is agitated in a constant temperature environment for a prolonged period to

ensure equilibrium is reached.

The saturated solution is then filtered to remove the undissolved solid.

A known volume of the clear, saturated solution is carefully removed.

The solvent is evaporated, and the mass of the dissolved solid is measured.

Alternatively, the concentration of the solute in the saturated solution can be determined

using an analytical technique such as UV-Vis spectroscopy or High-Performance Liquid

Chromatography (HPLC).[4]

The solubility of sulfonamides can be influenced by factors such as pH and the presence of co-

solvents.[2] For instance, the solubility of sulfonamides may increase under alkaline conditions

due to ionization.[2]

Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for the experimental determination of the

melting point and solubility of a chemical compound.
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Compound Acquisition & Preparation

Melting Point Determination

Solubility Determination

Data Analysis & Reporting

Obtain Benzene-1,3-disulfonamide Sample

Purify Sample (e.g., Recrystallization)

Dry Purified Sample

Prepare Capillary Tube with Sample

Add Excess Solid to Solvent

Heat in Melting Point Apparatus

Record Melting Range

Compare Melting Point to Literature

Equilibrate at Constant Temperature

Separate Saturated Solution

Determine Solute Concentration

Calculate Solubility (e.g., g/L)

Compile Technical Data Sheet

Click to download full resolution via product page

Caption: Workflow for Determining Physical Properties of a Chemical Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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